Cas no 194142-09-1 (3-Thiophenepropanoic acid, 5-(4-bromophenyl)-)

• Product Name: 3-Thiophenepropanoic acid, 5-(4-bromophenyl)-
• CAS No: 194142-09-1
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 1386707
• Update Time: 2024-08-16

3-Thiophenepropanoic acid, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenepropanoic acid, 5-(4-bromophenyl)-

• Inchi： 1S/C13H11BrO2S/c14-11-4-2-10(3-5-11)12-7-9(8-17-12)1-6-13(15)16/h2-5,7-8H,1,6H2,(H,15,16)
• InChI Key： QUKLSDXMGHGLGB-UHFFFAOYSA-N
• SMILES： C1SC(C2=CC=C(Br)C=C2)=CC=1CCC(O)=O

Computed Properties

• Exact Mass: 309.96633

Experimental Properties

• Density: 1.522±0.06 g/cm3(Predicted)
• Boiling Point: 436.9±35.0 °C(Predicted)
• PSA: 37.3
• pka: 4.59±0.10(Predicted)